Cas no 1804701-50-5 (2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1804701-50-5
• MF: C₇H₃F₆NO
• MW: 231.095242738724
• CID: 4881304
• Update Time: 2025-05-27

2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F6NO/c8-2-1-3(7(11,12)13)14-4(5(2)15)6(9)10/h1,6,15H
• InChI Key： CSNBZOZIHGUSBU-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)N=C(C(F)F)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1804701-50-5)

The compound 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1804701-50-5) is a fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical and agrochemical research. Its unique structural features, including multiple fluorine substitutions, make it a valuable intermediate for the synthesis of bioactive molecules. The presence of difluoromethyl, fluoro, and trifluoromethyl groups enhances its lipophilicity and metabolic stability, which are critical properties for drug discovery and crop protection applications.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine has surged due to their ability to improve the efficacy and selectivity of active ingredients. Researchers are particularly interested in its potential as a building block for next-generation pharmaceuticals and sustainable agrochemicals. The compound's CAS No. 1804701-50-5 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the key advantages of this compound is its versatility. It can be used to develop small-molecule inhibitors targeting enzymes involved in diseases such as cancer and inflammation. Additionally, its fluorine-rich structure makes it a promising candidate for herbicides and pesticides with reduced environmental impact. This aligns with the growing trend toward green chemistry and eco-friendly solutions in the chemical industry.

The synthesis of 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine involves advanced fluorination techniques, which are a hot topic in organic chemistry. Researchers are exploring catalytic fluorination and electrochemical methods to improve the efficiency and sustainability of its production. These innovations are driven by the need to reduce the environmental footprint of chemical manufacturing, a concern that resonates with both academia and industry.

Another area of interest is the compound's potential role in precision medicine. Its ability to modulate biological pathways with high specificity makes it a valuable tool for developing targeted therapies. This is particularly relevant in the context of personalized healthcare, where tailored treatments are becoming the norm. The compound's CAS No. 1804701-50-5 is often associated with studies on drug metabolism and pharmacokinetics, highlighting its importance in modern pharmacology.

In the agrochemical sector, 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine is being investigated for its potential to replace traditional pesticides with lower toxicity profiles. This aligns with global efforts to promote sustainable agriculture and reduce the use of harmful chemicals. Farmers and agronomists are increasingly searching for compounds like this to address challenges such as pest resistance and soil degradation.

The compound's fluorine atoms play a crucial role in its bioactivity. Fluorine is known to enhance the binding affinity of molecules to their targets, making it a key element in medicinal chemistry. This has led to a surge in research on fluorinated heterocycles, with 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine being a prime example. Its CAS No. 1804701-50-5 is often cited in patents and publications related to fluorine chemistry.

Looking ahead, the applications of 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine are expected to expand further. Its compatibility with high-throughput screening and combinatorial chemistry makes it a valuable asset for drug discovery pipelines. Moreover, its potential in material science, particularly in the development of fluorinated polymers, is an emerging area of interest.

In conclusion, 2-(Difluoromethyl)-4-fluoro-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1804701-50-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and beyond. Its unique properties and alignment with current trends in sustainable chemistry and precision medicine ensure its continued relevance in scientific research. As the demand for fluorinated compounds grows, this compound is poised to play a pivotal role in shaping the future of these industries.